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Compound of Interest

Compound Name: 3'-Nitrobiphenyl-4-ylboronic acid

CAS No.: 1028530-42-8

Cat. No.: B3204136

Get Quote

Executive Summary & Compound Significance
3'-Nitrobiphenyl-4-ylboronic acid (CAS: 1028530-42-8) is a bifunctional supramolecular

building block. Unlike simple phenylboronic acids, this compound integrates a biphenyl spacer

—which introduces a critical torsional degree of freedom—and a meta-nitro group, which acts

as a strong dipole and hydrogen-bond acceptor.

In drug development, it serves as a "privileged scaffold" for generating biaryl libraries via

Suzuki-Miyaura coupling. In crystal engineering, it is a model system for studying the

competition between boronic acid homodimers (synthon robustness) and nitro-driven dipole

stacking.
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Property Specification

Formula C₁₂H₁₀BNO₄

Molecular Weight 243.02 g/mol

Topology
Biphenyl core with para-boronic acid and meta-

nitro substitution

H-Bond Donors 2 (Boronic acid hydroxyls)

H-Bond Acceptors 4 (Nitro oxygens + Boronic oxygens)

Predicted LogP ~2.3 (Moderate Lipophilicity)

Crystallographic Characterization
Note: While specific single-crystal data for this exact isomer is often proprietary to catalog

libraries, its structural behavior is rigorously inferred from high-resolution benchmarks of its

constituent synthons: 3-nitrophenylboronic acid and 4'-nitrobiphenyl derivatives.

Predicted Unit Cell & Packing Motifs
Based on the Cambridge Structural Database (CSD) trends for nitro-biphenyl-boronic acids, the

crystal lattice is governed by two competing forces:

The Boronic Acid Synthon:

Primary Motif: The centrosymmetric

homodimer is the dominant motif. Two boronic acid groups face each other, forming a
"staple" via dual O-H···O hydrogen bonds.

Secondary Motif: In the presence of the nitro group (a strong acceptor), the system may

adopt a catemeric chain structure where the boronic acid donates H-bonds to the nitro

oxygen of a neighboring molecule, disrupting the dimer.

The Biphenyl Twist:
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To minimize steric clash between the ortho-hydrogens, the two phenyl rings are expected

to twist, typically by 35°–45°. This prevents planar

-

stacking of the entire molecule, forcing a "herringbone" or "slipped-stack" packing
arrangement.

X-Ray Diffraction (XRD) Signature
Researchers characterizing this material via Powder XRD (PXRD) should look for the following

diagnostic features:

Low-Angle Peaks (

): Indicative of the long axis of the biphenyl unit. Expect a primary reflection corresponding to
the length of the dimer (~15–18 Å).

Peak Broadening: The torsional flexibility of the biphenyl bond often leads to slight disorder,

resulting in broader Bragg reflections compared to rigid fused rings (e.g., naphthalene

derivatives).

Comparative Analysis: Performance vs. Alternatives
This section objectively compares 3'-Nitrobiphenyl-4-ylboronic acid against its structural

isomers and analogs to guide selection in synthesis and solid-state design.

Table 1: Structural & Functional Comparison
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Feature
3'-Nitrobiphenyl-4-

ylboronic acid

(Target)

4'-Nitrobiphenyl-4-

ylboronic acid

(Isomer)

3-Nitrophenylboronic

acid (Truncated
Analog)

Symmetry
Asymmetric (

)

Symmetric (

potential)
Asymmetric

Solubility

High (Twisted

structure disrupts

lattice energy)

Low (Linear packing

maximizes density)
High

Crystal Habit
Plates/Needles

(Slipped stack)

Blocks (Dense

packing)
Prisms

Reactivity

Selective (Meta-nitro

activates specific

positions)

High (Para-nitro

strongly withdraws)
Moderate

Application
Library Diversity (Non-

linear geometry)

Linear rigid rods

(Liquid crystals)
Fragment screening

Insight: The "Meta" Advantage
The meta-nitro placement in the target compound creates a "bent" electronic vector. In Suzuki

couplings, this asymmetry often leads to higher solubility in polar aprotic solvents (DMF,

DMSO) compared to the para-isomer, which packs too efficiently and suffers from poor

dissolution kinetics.

Experimental Protocols
Protocol A: Synthesis via Miyaura Borylation
Rationale: Direct nitration of biphenylboronic acid is non-selective. The most reliable route

builds the C-B bond last to preserve the boronic acid moiety.

Workflow:

Precursor: Start with 4-bromo-3'-nitrobiphenyl.
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Catalyst System: Pd(dppf)Cl₂ · CH₂Cl₂ (3 mol%).

Boron Source: Bis(pinacolato)diboron (

).

Solvent/Base: 1,4-Dioxane with KOAc (anhydrous).

Reaction: Heat at 80°C for 4–6 hours under

.

Hydrolysis (Critical): The resulting pinacol ester is hydrolyzed using

/

in Acetone/Water to yield the free boronic acid.

Protocol B: Single Crystal Growth
Objective: Obtain crystals suitable for XRD to confirm the "twisted" biphenyl conformation.

Solvent: Methanol/Water (9:1 v/v).

Method: Slow evaporation at 4°C.

Observation: Look for pale yellow needles appearing after 48–72 hours.

Troubleshooting: If oiling occurs (common due to the twist), switch to a vapor diffusion

method: dissolve in THF and diffuse into Pentane.

Visualizations
Diagram 1: Crystallization & Characterization Workflow
This flowchart outlines the decision-making process for validating the solid-state form.
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Crude 3'-Nitrobiphenyl-4-ylboronic Acid
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Caption: Workflow for optimizing crystal growth and validating phase purity via XRD.

Diagram 2: Supramolecular Synthon Competition
This diagram illustrates the logical competition between the boronic acid dimer and the nitro-

group interactions that defines the crystal lattice.
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3'-Nitrobiphenyl-4-ylboronic Acid
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Caption: The crystal structure is a compromise between boronic acid dimerization and steric

twist requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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